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Compound of Interest

Compound Name: Terephthaloyl chloride

Cat. No.: B127502 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Terephthaloyl chloride (TCL), a chemical essential for the

synthesis of high-performance polymers and aramids. Adherence to these procedures is critical

to mitigate risks and ensure operational integrity.

Immediate Safety and Hazard Information
Terephthaloyl chloride is a corrosive solid that reacts with moisture. It can cause severe

burns to the skin and eyes and is toxic if inhaled.[1][2] It is also a lachrymator, meaning it can

cause an increased flow of tears.[3] The primary hazards are associated with its corrosivity and

reactivity with water, which produces hydrochloric acid.

Table 1: Physical and Chemical Properties of Terephthaloyl Chloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b127502?utm_src=pdf-interest
https://www.benchchem.com/product/b127502?utm_src=pdf-body
https://www.benchchem.com/product/b127502?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1328413331_TERPHTHALOYLCHLORIDECASNO100-20-9MSDS.pdf
https://www.echemi.com/sds/terephthaloylchloride-pid_Seven1067.html
https://pim-resources.coleparmer.com/sds/42791.pdf
https://www.benchchem.com/product/b127502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C8H4Cl2O2

Molecular Weight 203.02 g/mol

Appearance White to off-white crystalline powder or flakes[3]

Melting Point 79 - 83 °C / 174.2 - 181.4 °F[4]

Boiling Point 265 °C / 509 °F @ 760 mmHg[4]

Flash Point 180 °C / 356 °F[4]

Stability
Stable under recommended storage conditions,

but moisture sensitive.[1][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Terephthaloyl
chloride. The following table outlines the required PPE.

Table 2: Required Personal Protective Equipment for Handling Terephthaloyl Chloride
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety goggles and a face

shield

Goggles should comply with

OSHA's 29 CFR 1910.133 or

European Standard EN166. A

face shield is necessary when

there is a splash hazard.[5][6]

Skin
Impervious gloves and

protective clothing

Nitrile or butyl rubber gloves

are recommended. A lab coat

or chemical-resistant suit

should be worn to prevent skin

contact.[1][6]

Respiratory
NIOSH/MSHA-approved

respirator

A respirator is required when

working outside of a fume

hood or when dust is

generated. The type of

respirator will depend on the

concentration of airborne

particles.[3][4]

Footwear Closed-toe shoes

Shoes should be made of a

material that is resistant to

chemicals.

Operational Plan: Safe Handling Procedures
1. Preparation and Engineering Controls:

Always handle Terephthaloyl chloride in a well-ventilated area, preferably within a chemical

fume hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.[5]

Keep the container tightly closed when not in use to prevent exposure to moisture and air.[5]
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2. Handling:

Avoid all personal contact, including inhalation of dust.[7]

Wear the appropriate PPE as detailed in Table 2.

Minimize dust generation during handling.[5]

Use spark-proof tools and equipment to prevent ignition sources.

Do not eat, drink, or smoke in the area where Terephthaloyl chloride is handled.[8]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as water,

alcohols, strong bases, and oxidizing agents.[1][4][5]

Store in a tightly sealed container.[8]

Spill Response Workflow
In the event of a spill, a clear and immediate response is crucial. The following diagram outlines

the necessary steps.

Immediate Actions Containment & Cleanup Disposal

Evacuate Immediate Area Alert Colleagues and Supervisor Don Appropriate PPE Contain the Spill with Inert Material Carefully Sweep or Scoop into a Labeled Container Decontaminate the Area Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a Terephthaloyl chloride spill.

Disposal Plan
All waste containing Terephthaloyl chloride must be treated as hazardous waste.
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1. Waste Collection:

Collect all spilled material and contaminated items (e.g., PPE, absorbent materials) in a

designated, labeled, and sealed container.[8]

2. Waste Disposal:

Dispose of the hazardous waste through a licensed disposal company.[1]

Do not dispose of Terephthaloyl chloride down the drain or in the regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[6] You may be

able to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber system.[6]

By adhering to these safety protocols, researchers can confidently and safely handle

Terephthaloyl chloride, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Terephthaloyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127502#personal-protective-equipment-for-handling-
terephthaloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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